Cas no 823180-24-1 (1-Pentanol, 5,5-diiodo-)

1-Pentanol, 5,5-diiodo- structure
1-Pentanol, 5,5-diiodo- structure
Product name:1-Pentanol, 5,5-diiodo-
CAS No:823180-24-1
MF:C5H10OI2
MW:339.9403
CID:695580
PubChem ID:11336728

1-Pentanol, 5,5-diiodo- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanol, 5,5-diiodo-
    • 5,5-diiodopentan-1-ol
    • SCHEMBL16969958
    • 823180-24-1
    • DTXSID00462821
    • Inchi: InChI=1S/C5H10I2O/c6-5(7)3-1-2-4-8/h5,8H,1-4H2
    • InChI Key: HOCMFXNMNNPGGZ-UHFFFAOYSA-N
    • SMILES: C(CCO)CC(I)I

Computed Properties

  • Exact Mass: 339.88211g/mol
  • Monoisotopic Mass: 339.88211g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 47.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.2Ų

Recommend Articles

Recommended suppliers
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd